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Compound of Interest

Compound Name: Histamine hydrochloride

Cat. No.: B3434736 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on troubleshooting inconsistent wheal and flare

responses to histamine control in skin prick testing.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of a histamine control in skin prick testing?

A positive control, typically a histamine solution, is essential in allergy skin testing to confirm

that the patient's skin can mount a proper wheal-and-flare reaction.[1][2] It helps to validate the

test by showing that the skin is responsive and not suppressed by medications like

antihistamines.[3] A negative response to the histamine control may indicate that the results for

the tested allergens are unreliable.[4]

Q2: What are the common causes of inconsistent wheal and flare responses to the histamine

control?

Inconsistent responses can stem from a variety of factors, broadly categorized as patient-

related, procedural, or related to the testing materials. These include:

Patient-Related Factors:
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Medications: Antihistamines, tricyclic antidepressants, and topical corticosteroids can

suppress the skin's reaction.[3][5]

Dermatographism: A condition where light scratching of the skin causes a raised, red line,

leading to a false-positive reaction to the negative control and potentially confounding the

histamine response.[6]

Skin Condition: Testing on skin with eczema or dermatitis can lead to unreliable results.[7]

Recent Anaphylaxis: A recent severe allergic reaction (within 4 weeks) may lead to false-

negative results as it can take time for mast cells to regranulate.[8]

Age: Infants and the elderly may show decreased skin reactivity.[4]

Procedural Factors:

Technique Variability: The amount of pressure applied during the prick, the angle of the

lancet, and the distance between test sites can all influence the size of the wheal and

flare.[4][9]

Cross-Contamination: Using the same lancet for different allergens or controls can lead to

inaccurate results. A new sterile lancet should be used for each prick.[7]

Reading Time: The wheal and flare response to histamine peaks at around 15-20 minutes.

Reading the results too early or too late can lead to inconsistencies.[2]

Material-Related Factors:

Histamine Concentration: The concentration of the histamine solution can affect the size of

the response.[10]

Storage of Solutions: Allergen extracts and control solutions should be stored at the

recommended temperature (typically 2-8°C) to maintain their stability.[7]

Q3: What is an acceptable level of variability in histamine control responses?

The coefficient of variation (CV) is used to measure the reproducibility of the skin prick test.

European standards suggest a CV of less than 20% for the wheal diameter (40% for the wheal
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area) for histamine control applications.[11] The American Academy of Allergy, Asthma and

Immunology advises a CV of less than 30% for the diameter.[11]

Q4: Can the location of the skin test on the body affect the results?

Yes, the location of the test can influence the size of the wheal and flare response. The back is

generally more reactive than the forearm.[12] It is important to be consistent with the test site to

minimize variability.

Data Presentation: Histamine Wheal and Flare
Response Parameters
The following table summarizes key quantitative data related to histamine control in skin prick

testing.

Parameter Value Reference

Standard Histamine

Concentration

10 mg/mL Histamine

Dihydrochloride
[3][10]

Expected Histamine Wheal

Diameter
≥ 3 mm [2][3]

Acceptable Coefficient of

Variation (Diameter)
< 20-30% [11]

Acceptable Coefficient of

Variation (Area)
< 40% [11]

Peak Reaction Time 15-20 minutes [2]

Experimental Protocol: Standardized Skin Prick Test
with Histamine Control
This protocol outlines the standardized methodology for performing a skin prick test (SPT)

using a histamine control.

1. Patient Preparation:
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Obtain informed consent from the patient.

Ensure the patient has discontinued any medications that could interfere with the test, such

as antihistamines, for the appropriate duration (e.g., short-acting antihistamines for 72

hours).[3][7]

Select a suitable test site, typically the volar aspect of the forearm or the upper back,

ensuring the skin is clear of any dermatitis or eczema.[3][7]

2. Test Site Marking:

Mark the test sites with a pen, ensuring a minimum distance of 2-3 cm between each prick to

prevent overlapping reactions.[4][7]

Label each site corresponding to the negative control, positive control (histamine), and each

allergen to be tested.

3. Application of Controls and Allergens:

Begin with the negative control (saline or diluent) and end with the positive control

(histamine) to prevent cross-contamination.[7]

Place one drop of the negative control solution at its marked site.

Using a new sterile lancet for each substance, place a drop of each allergen extract at its

respective site.

Finally, place a drop of the positive histamine control (10 mg/mL) at its designated site.

4. Skin Prick Procedure:

Using a new sterile lancet for each prick, press the lancet through the drop of liquid and into

the superficial layer of the skin at a 90-degree angle.[7]

The prick should be firm enough to penetrate the epidermis but not deep enough to cause

bleeding.[9]

5. Incubation and Reading:
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After applying all pricks, carefully blot the excess liquid from the skin with a clean tissue,

avoiding wiping to prevent cross-contamination.[3]

Wait for 15-20 minutes for the reactions to develop.[2]

Measure the largest diameter of the wheal (the raised, white bump) in millimeters for each

test site.[7] For asymmetrical wheals, the average of the longest diameter and the diameter

perpendicular to it can be taken.[13] The surrounding redness (flare) may also be recorded

but is not the primary measure of a positive reaction.[7]

6. Interpretation:

A positive histamine control should produce a wheal of at least 3 mm in diameter.[3]

The negative control should show no wheal. A reaction to the negative control may indicate

dermatographism.[3]

An allergen test is considered positive if the wheal diameter is ≥ 3 mm larger than the

negative control.[2]
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Caption: Histamine H1 receptor signaling cascade in skin cells.
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Caption: Troubleshooting inconsistent histamine responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3434736?utm_src=pdf-custom-synthesis
https://www.drugs.com/pro/positive-skin-test-control-histamine.html
https://bpac.org.nz/BT/2011/December/docs/best_tests_dec2011_allergy_pages_2-13.pdf
https://media.childrenshealthireland.ie/documents/allergy-skin-testing-2016_U3zDc1n.pdf
https://dermnetnz.org/topics/skin-prick-testing
https://pmc.ncbi.nlm.nih.gov/articles/PMC8346756/
https://www.allergy.org.au/images/stories/pospapers/ASCIA_SPT_Manual_March_2016.pdf
https://www.bsaci.org/wp-content/uploads/2019/12/AdultSkinPrickTesting1.pdf
https://fl-healthscope-media.s3.amazonaws.com/lab-sites/uploads/sites/2/2023/05/230511-Skin-prick-testing-guide-for-GPs.pdf
https://www.aaaai.org/Aaaai/media/Media-Library-PDFs/Practice%20Management/Running%20a%20Practice/Chapter-8-Common-office-procedures.pdf
https://pubmed.ncbi.nlm.nih.gov/4037255/
https://pubmed.ncbi.nlm.nih.gov/4037255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5034588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5034588/
https://www.researchgate.net/publication/234042094_Variability_in_Skin_Prick_Test_Results_Performed_by_Multiple_Operators_Depends_on_the_Device_Used
https://pmc.ncbi.nlm.nih.gov/articles/PMC3658496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3658496/
https://www.benchchem.com/product/b3434736#troubleshooting-inconsistent-wheal-and-flare-responses-to-histamine-control
https://www.benchchem.com/product/b3434736#troubleshooting-inconsistent-wheal-and-flare-responses-to-histamine-control
https://www.benchchem.com/product/b3434736#troubleshooting-inconsistent-wheal-and-flare-responses-to-histamine-control
https://www.benchchem.com/product/b3434736#troubleshooting-inconsistent-wheal-and-flare-responses-to-histamine-control
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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